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Introduction

Angiotensin (1-5) [Ang-(1-5)], a pentapeptide fragment of Angiotensin Il, has emerged as a
biologically active component of the Renin-Angiotensin System (RAS).[1][2] Initially considered
an inactive metabolite, recent studies have demonstrated that Ang-(1-5) is a potent
endogenous agonist of the Angiotensin AT2 receptor (AT2R).[1][3] This interaction initiates a
signaling cascade with protective effects in the cardiovascular system, including vasodilation
and blood pressure reduction.[2][3] Evidence also suggests a potential role for Ang-(1-5) in
stimulating Atrial Natriuretic Peptide (ANP) secretion via the Mas receptor.[4]

These application notes provide a comprehensive guide for the experimental design of
functional studies on Ang-(1-5). Detailed protocols for key assays are outlined to facilitate
research into its physiological roles and therapeutic potential.

Data Presentation

Quantitative analysis is crucial for characterizing the functional activity of Ang-(1-5). The
following tables summarize key pharmacological parameters to aid in experimental design and
data comparison.

Table 1: Receptor Binding and Functional Potency of Angiotensin (1-5)
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. Paramete Referenc
Ligand Receptor  Assay Cell Type Value
r e
Nitric AT2R-
] 45,97 +
Ang-(1-5) AT2R Oxide transfected EC50 [5]
0.65 nM
Release CHO
Nitric AT2R-
) 43.39 +
Ang-(1-5) AT2R Oxide transfected Emax [5]
4.64%
Release CHO
Nitric AT2R-
) 1.89 £ 0.65
Ang Il AT2R Oxide transfected EC50 M [5]
n
Release CHO
Nitric AT2R-
] 40.72 +
c21 AT2R Oxide transfected EC50 [5]
0.59 nM
Release CHO

EC50: Half-maximal effective concentration; Emax: Maximum effect; CHO: Chinese Hamster
Ovary cells.

Signaling Pathways

Ang-(1-5) primarily exerts its effects through the AT2 receptor, leading to the activation of
endothelial Nitric Oxide Synthase (eNOS) and subsequent nitric oxide (NO) production.[1][2]
This pathway is a key component of the "protective” arm of the RAS. Additionally, studies
suggest a potential signaling route through the Mas receptor, involving a PISK-Akt-NOS
pathway to stimulate ANP secretion.[4]
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MasR-Mediated Pathway

Angiotensin (1-5) Mas Receptor PI3K-Akt Pathway NOS Activation

AT?2R-Mediated Pathway

eNOS Activation Nitric Oxide (NO) Vasodilation &
(Phosphorylation at Ser1177) Production Blood Pressure Lowering

Angiotensin (1-5) AT2 Receptor
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Seed cells (e.g., HAEC or
AT2R-transfected CHO)
in 96-well plates

l C’ reat cells with Angiotensin (1—SD

or vehicle control

(Culture cells to ~75% confluency) l
l Cell lysis and protein extraction)

Load cells with DAF-FM Diacetate
(e.g., 2-10 uM for 15-60 min at 37°C) l

l (Protein reduction, aIkyIation)

Wash cells and allow for and tryptic digestion
de-esterification (15-30 min) l

Enrichment of phosphopeptides
(Stimulate with Angiotensin (1-SD (e.g., using TiO2)

(e.g., 1 uM for 10-15 min)

¢ l

Measure fluorescence LC-MS/MS analysis
(EXJEm: 495/515 nm)
using a fluorescence microscope or plate reader l

Data analysis:
Peptide identification, quantification,
and bioinformatics

Analyze data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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